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Compound of Interest

Compound Name: 1-Methyl-4-phenoxybenzene

Cat. No.: B161672

Application Notes & Protocols for p-Phenoxytoluene
Executive Summary

This document provides a comprehensive guide to the safe handling, storage, and emergency
procedures for p-Phenoxytoluene (CAS No. 1706-12-3) in a laboratory setting. As a diaryl
ether, p-phenoxytoluene serves as a valuable intermediate in various synthetic applications.
However, its potential hazards, including skin, eye, and respiratory irritation, along with its
ecotoxicity, necessitate the implementation of rigorous safety protocols.[1] This guide is
designed for researchers, scientists, and drug development professionals, offering field-proven
insights and step-by-step methodologies to ensure personnel safety and experimental integrity.
The protocols herein are structured to be self-validating, emphasizing the causality behind
each procedural choice.

Hazard Identification and Risk Assessment

A thorough understanding of the inherent hazards of p-Phenoxytoluene is the foundation of its
safe use. The primary risks are associated with direct contact and environmental release.[1] A
mandatory risk assessment must be performed by laboratory personnel before initiating any
new procedure involving this chemical.

GHS Classification

p-Phenoxytoluene is classified under the Globally Harmonized System (GHS) with the following
hazards.[1] The signal word associated with this chemical is "Warning".[1]
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Hazard Class &

Hazard Statement GHS Pictogram

Causality and
Implication in the

Category o
Direct contact can
lead to inflammation,
redness, and

Skin discomfort. This

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation

necessitates the use
of appropriate
chemical-resistant
gloves and a lab coat
to prevent dermal

exposure.

Serious Eye
Damage/Eye Irritation
(Category 2A)

H319: Causes serious

eye irritation

Splashes or vapors
can cause significant
eye irritation.
Mandatory use of
safety glasses or
chemical splash
goggles is required to

protect vision.

Specific Target Organ
Toxicity - Single
Exposure (Category
3)

H335: May cause

respiratory irritation

Inhalation of vapors or
aerosols can irritate
the respiratory tract.
All handling of open
containers must be
performed within a
certified chemical
fume hood or other
suitable ventilated

enclosure.

Hazardous to the
Aquatic Environment,
Long-Term Hazard

(Category 2)

H411: Toxic to aquatic
life with long lasting

effects

Improper disposal can
lead to long-term
damage to aquatic

ecosystems. This
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chemical must not be
drain-disposed. All
waste must be
collected as
hazardous chemical
waste.[1][2]

Risk Mitigation Summary

The primary risks of irritation are effectively managed through the combined use of engineering

controls (fume hoods) and appropriate Personal Protective Equipment (PPE). The

environmental risk is managed through stringent waste disposal protocols.

Chemical and Physical Properties

Understanding the physical properties of p-Phenoxytoluene is essential for its proper handling

and storage.

Property Value Source

IUPAC Name 1-methyl-4-phenoxybenzene [1]
p-Tolyl phenyl ether, 4-

Synonyms ) [3]
Methyldiphenyl ether

CAS Number 1706-12-3 [1]

Molecular Formula C13H120 [1]

Molecular Weight 184.23 g/mol [1]

Appearance Liquid (at room temperature) [4]

Boiling Point 271-273°C [4][5]

Flash Point >112 °C [415]

) ~1.051 g/mL at 25 °C (data for

Density ] [61[7]
meta-isomer)

Solubility Insoluble in water [4]
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Personal Protective Equipment (PPE) Protocol

The use of correct PPE is the most critical barrier between the researcher and chemical

exposure. The following protocol is mandatory for all personnel handling p-Phenoxytoluene.

Step-by-Step PPE Protocol

Hand Protection: Wear nitrile gloves as a minimum standard for incidental contact.[8] If
prolonged contact or immersion is possible, consult glove manufacturer compatibility data.
Always inspect gloves for tears or punctures before use. Change gloves immediately if
contamination occurs.

Eye Protection: Chemical safety glasses with side shields are mandatory for all operations.
[5] When there is a significant risk of splashing (e.g., during bulk transfers or heating),
upgrade to chemical splash goggles and a face shield.[9]

Body Protection: A fully buttoned, long-sleeved lab coat must be worn to protect against skin
exposure.[10] For large-scale operations, a chemically resistant apron is recommended.[10]

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[10]

Required PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat

Incidental Contact
(e.g., small transfers,
weighing)

Low Volume

Handling p-Phenoxytoluene? Assess Task Type ]
. Required PPE:
High Volume /Energy /g iicant Splash Risk - Nitrile Gloves
(e.g., bulk transfer, - Splash Goggles
heating) - Face Shield

- Lab Coat
- Chem-Resistant Apron

Click to download full resolution via product page

Figure 1: PPE Selection Workflow for p-Phenoxytoluene.
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Safe Handling Procedures

Adherence to a standardized handling protocol minimizes the generation of aerosols and

prevents accidental exposure.

Protocol for General Laboratory Use

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that a
chemical fume hood is operational and that all necessary PPE is available and in good
condition. Locate the nearest emergency eyewash and shower.[11]

Engineering Controls: Conduct all manipulations of p-Phenoxytoluene that may generate
vapors, including opening the primary container, aliquoting, and preparing solutions, inside a
certified chemical fume hood.[10] This is crucial to mitigate the respiratory irritation hazard
(H335).

Transferring: When transferring the liquid, use a funnel or pour slowly to minimize splashing.
Purchase the smallest practical container size to avoid handling large volumes.[9] Transport
stock containers in a secondary, chemically resistant carrier.[9]

Heating: Never heat p-Phenoxytoluene in an open vessel. If heating is required, use a
controlled heating mantle with a condenser in a fume hood to prevent vapor release.

Post-Handling: After use, securely close the container.[9] Wipe down the work area with an
appropriate decontaminating solution (e.g., soap and water), and wash hands thoroughly.[9]

Storage Protocol

Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Storage Requirements

Location: Store p-Phenoxytoluene in a cool, dry, and well-ventilated area.[5] It should be
stored in a dedicated cabinet for organic compounds, away from general laboratory traffic.

Container: Keep the chemical in its original, tightly sealed container.[9] Ensure the label is
legible and facing forward.
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Incompatibilities: Segregate p-Phenoxytoluene from strong oxidizing agents.[4][9]
Incompatible materials can lead to vigorous reactions, creating a fire or explosion hazard.

General Practices: Store containers at or below eye level to reduce the risk of dropping and
splashing.[9] Utilize secondary containment (e.g., a plastic tray) to contain potential leaks.[9]

Emergency Procedures

All personnel must be familiar with these procedures before beginning work with p-

Phenoxytoluene.

Chemical Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[12] Seek medical attention if irritation
persists.[13]

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least
15 minutes, holding the eyelids open.[12] Remove contact lenses if present and easy to do.
Seek immediate medical attention.[14]

Inhalation: Move the affected person to fresh air immediately.[15] If breathing is difficult or
they feel unwell, call for emergency medical assistance.

Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water. Seek immediate
medical attention.[15]

Chemical Spills

The response to a spill is dictated by its size and the immediate risk it poses.
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Spill Discovered

Assess Risk:

- Size of spill?
- Is anyone exposed?
- Ventilation adequate?

Low Risk High Risk
\ )4
Minor Spill Major Spill
(<100 mL, contained, (>100 mL, uncontained,
no immediate danger) vapors, fire risk)

\4

Don appropriate PPE
(See Section 3)

Alert personnel in the area.
Evacuate immediately.
Call EHS/Emergency Services.

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material
using non-sparking tools
into a labeled waste container.

Decontaminate the area
with soap and water.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page

Figure 2: Decision Flowchart for p-Phenoxytoluene Spill Response.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b161672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Waste Disposal Protocol

Due to its classification as "toxic to aquatic life with long lasting effects" (H411), all p-
Phenoxytoluene waste must be handled as hazardous.[1][2]

Waste Collection: Collect all waste containing p-Phenoxytoluene, including unused product,
reaction mixtures, and contaminated materials (e.g., gloves, absorbent pads), in a
designated, leak-proof, and clearly labeled hazardous waste container.[16][17]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "p-Phenoxytoluene,” and a description of the associated hazards (Irritant,
Environmentally Hazardous).[16]

Storage of Waste: Store waste containers in a designated satellite accumulation area. Keep
containers closed except when adding waste.[17]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health & Safety (EHS) office. Do not attempt to dispose of this chemical via standard drains
or trash.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.echemi.com/sds/3-phenoxytoluene-pid_Seven25677.html
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b161672#handling-and-storage-procedures-for-p-phenoxytoluene-in-the-lab
https://www.benchchem.com/product/b161672#handling-and-storage-procedures-for-p-phenoxytoluene-in-the-lab
https://www.benchchem.com/product/b161672#handling-and-storage-procedures-for-p-phenoxytoluene-in-the-lab
https://www.benchchem.com/product/b161672#handling-and-storage-procedures-for-p-phenoxytoluene-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

